Tert-butyl 6-bromopicolinate
Overview
Description
Tert-butyl 6-bromopicolinate is a chemical compound with the CAS Number: 910044-07-4 . It has a molecular weight of 258.11 .
Synthesis Analysis
The synthesis of Tert-butyl 6-bromopicolinate involves several stages. In one method, diethylaminoethanol is introduced into dimethylformamide at room temperature. Sodium hydride is then added and the mixture is stirred for 30 minutes. A solution of Tert-butyl 6-bromopicolinate in dimethylformamide is added dropwise and the reaction mixture is stirred at room temperature for 16 hours .
Molecular Structure Analysis
The molecular structure of Tert-butyl 6-bromopicolinate is represented by the InChI code: 1S/C10H12BrNO2/c1-10(2,3)14-9(13)7-5-4-6-8(11)12-7/h4-6H,1-3H3 .
Physical And Chemical Properties Analysis
Tert-butyl 6-bromopicolinate is a solid at room temperature . It has a molecular weight of 258.11 .
Scientific Research Applications
Organic Synthesis
Tert-butyl 6-bromopicolinate: is a valuable compound in organic synthesis, particularly in the construction of complex molecular structures. Its tert-butyl ester group serves as a protective group for carboxylic acids, which can be removed under mild acidic conditions . The bromine atom on the picolinate ring acts as a good leaving group, making it an excellent candidate for nucleophilic substitution reactions. This enables the introduction of various functional groups into the molecular framework, facilitating the synthesis of a wide range of organic compounds.
Medicinal Chemistry
In medicinal chemistry, Tert-butyl 6-bromopicolinate is used as a building block for the synthesis of pharmaceuticals. The bromopicolinate moiety is a common structural motif in many bioactive molecules, and its incorporation into drug candidates can enhance their pharmacological properties. It is particularly useful in the design of enzyme inhibitors and receptor modulators, where precise structural modifications are required for activity .
Material Science
The compound finds applications in material science due to its ability to act as a precursor for the synthesis of organic semiconductors. These semiconductors are used in the production of electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The bromine atom allows for further functionalization, which is crucial for tuning the electronic properties of the resulting materials .
Catalysis
Tert-butyl 6-bromopicolinate: can also be employed in catalysis research. It can serve as a ligand or a ligand precursor in the development of catalytic systems. The picolinate moiety can coordinate to metal centers, forming complexes that are active in various catalytic transformations, including cross-coupling reactions and oxidation processes .
Agrochemical Research
In agrochemical research, this compound is used to develop new pesticides and herbicides. The bromine atom’s reactivity allows for the creation of compounds with potential activity against a wide range of agricultural pests. Researchers can synthesize derivatives of Tert-butyl 6-bromopicolinate to discover novel compounds that can be developed into commercial agrochemical products .
Environmental Studies
Lastly, Tert-butyl 6-bromopicolinate is utilized in environmental studies to understand the fate and transport of brominated organic compounds in the environment. It serves as a model compound to study degradation pathways and the impact of brominated substances on ecosystems .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 6-bromopyridine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-10(2,3)14-9(13)7-5-4-6-8(11)12-7/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMFVWFOLGYTRBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=NC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 6-bromopicolinate | |
CAS RN |
910044-07-4 | |
Record name | tert-Butyl 6-bromopicolinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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